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Compound of Interest

Compound Name: alpha Lipoic acid

Cat. No.: B1663570

Essential Safety and Handling Guide for Alpha-
Lipoic Acid
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling alpha-lipoic acid. Adherence to these
procedures is vital for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Alpha-lipoic acid is classified as hazardous. It is harmful if swallowed, causes skin irritation, and
can result in serious eye irritation.[1][2] Some classifications also note that it may cause an
allergic skin reaction.[2] Therefore, the use of appropriate Personal Protective Equipment
(PPE) is mandatory.

Table 1: Required Personal Protective Equipment for Handling Alpha-Lipoic Acid
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Specifications and

Protection Type Required Equipment
Standards
Safety glasses with side- Must comply with OSHA's 29
Eye/Face Protection shields or chemical safety CFR 1910.133 or European
goggles. Standard EN166.[1]
Choose gloves resistant to
. ) chemicals. Consult the glove
Hand Protection Protective gloves. -
manufacturer for specific
breakthrough times.[3]
Lab coat, long-sleeved Wear appropriate protective
Skin and Body Protection clothing. An apron may be clothing to prevent skin
required for larger quantities. exposure.[1][3]

Use a NIOSH/MSHA or
] ) European Standard EN 149
. _ Required when dust is _ ,
Respiratory Protection approved respirator with a
generated. ] ] ]
particulate filter (conforming to

EN 143).[1]

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls and Preparation:

Ventilation: Always handle alpha-lipoic acid in a well-ventilated area.[1][3] Use local exhaust
ventilation to control airborne dust.[2][4]

Equipment Grounding: Ensure all equipment used when handling the product is properly
grounded to prevent static discharge, which can be an ignition source for dust.[4][5]

Eye Wash and Safety Shower: Ensure an eye wash station and safety shower are readily
accessible in the immediate work area.

. Handling the Chemical:

Avoid Dust Formation: Minimize the generation of dust during handling.[1][3] Use dry clean-
up procedures like vacuuming (with an explosion-proof, HEPA-filtered vacuum) or sweeping
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carefully.[3][6]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling.[3][4] Do not
eat, drink, or smoke in the work area.[3][4] Remove contaminated clothing and PPE before
entering eating areas.[2][4]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]
Recommended storage temperatures are often between 2°C and 8°C.[7][8] Keep away from
incompatible materials such as strong oxidizing agents.[1][7]

3. In Case of a Spill:

e Minor Spills: For small spills, clean up immediately.[3] Avoid generating dust.[3] Use dry
clean-up procedures.[3] Place the spilled material in a clean, dry, sealable, and labeled
container for disposal.[3]

e Major Spills: For larger spills, clear the area of personnel and move upwind.[3] Alert the
appropriate emergency response team.[3] Control personal contact by wearing the
necessary PPE, including respiratory protection.[3] Prevent the spillage from entering drains
or water courses.[3]

Disposal Plan: Waste and Container Management

Proper disposal of alpha-lipoic acid and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Disposal:

e Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[9]

o Disposal Methods: Consult a licensed professional waste disposal service.[10] Disposal
options may include:

o Incineration in a licensed facility, potentially after mixing with a suitable combustible
material.[9]
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o Burial in a landfill specifically licensed to accept chemical and/or pharmaceutical wastes.

[9]

Environmental Precautions: Do not allow the chemical or its wash water to enter drains,
sewers, or water courses.[4][9]

. Container Disposal:

Decontamination: Empty containers may still contain chemical residues and present a
hazard.[9] Decontaminate containers before disposal.

Disposal: If containers cannot be cleaned sufficiently for reuse with the same product, they
should be punctured to prevent re-use and disposed of at an authorized landfill.[9] Always
observe all label warnings until the container is cleaned and destroyed.[9]
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Caption: Workflow for the safe handling and disposal of alpha-lipoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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